Cas no 2227749-53-1 ((3S)-4-(tert-butoxy)-3-hydroxybutanoic acid)

• Product Name: (3S)-4-(tert-butoxy)-3-hydroxybutanoic acid
• CAS No: 2227749-53-1
• MF: C₈H₁₆O₄
• MW: 176.210243225098
• CID: 5813313
• PubChem ID: 18643857
• Update Time: 2023-12-28

(3S)-4-(tert-butoxy)-3-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-4-(tert-butoxy)-3-hydroxybutanoic acid
• EN300-1788426
• SCHEMBL9395777
• 2227749-53-1

• Inchi： 1S/C8H16O4/c1-8(2,3)12-5-6(9)4-7(10)11/h6,9H,4-5H2,1-3H3,(H,10,11)/t6-/m0/s1
• InChI Key： ZXBQCNDIPPWHDY-LURJTMIESA-N
• SMILES： O(C[C@H](CC(=O)O)O)C(C)(C)C

Computed Properties

• Exact Mass: 176.10485899g/mol
• Monoisotopic Mass: 176.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 66.8Ų